(2-methoxyphenyl)[(3-oxo-1-benzothien-2(3H)-ylidene)methyl]formamide

• IUPAC Name: N-(2-methoxyphenyl)-N-[(Z)-(3-oxo-1-benzothiophen-2-ylidene)methyl]formamide
• InChI: InChI=1S/C17H13NO3S/c1-21-14-8-4-3-7-13(14)18(11-19)10-16-17(20)12-6-2-5-9-15(12)22-16/h2-11H,1H3/b16-10-
• InChI Key: FVKIOJKELYUDQB-YBEGLDIGSA-N
• Canonical SMILES: COC1=CC=CC=C1N(C=C2C(=O)C3=CC=CC=C3S2)C=O
• Isomeric SMILES: COC1=CC=CC=C1N(/C=C\2/C(=O)C3=CC=CC=C3S2)C=O
• Molecular Formula: C17H13NO3S
• Molecular Weight: 311.4 g/mol

Description

Synthesis Analysis

The synthesis of related compounds involves multiple steps, including reactions with organosilicon isocyanates and phenylisocyanate, leading to the formation of various derivatives including formamides. For instance, (4-Methoxyphenyl)formamide, a related compound, was synthesized through the reaction of (4-methoxyphenyl)amine with ethyl formate, showcasing the intricate steps involved in synthesizing such complex molecules (Belova et al., 2017).

Molecular Structure Analysis

Molecular structure analysis of similar compounds has been conducted using various techniques such as X-ray diffraction (XRD), demonstrating the crystalline structure and lattice constants of molecules. For example, a novel compound was analyzed using XRD, indicating that it crystallizes in a triclinic system, highlighting the importance of structural analysis in understanding the properties of such molecules (Demir et al., 2015).

Chemical Reactions and Properties

Chemical reactions involving the synthesis and modification of benzothiazole derivatives have been explored, indicating a wide range of chemical behaviors and reactivity patterns. Such studies contribute to the understanding of the compound's chemical properties and potential for further modification (Badne et al., 2011).

Physical Properties Analysis

The physical properties, including thermodynamic properties and electronic properties like HOMO and LUMO energies, have been calculated using density functional theory (DFT), providing insights into the stability and reactivity of these compounds. Such analyses are crucial for predicting the behavior of these compounds under different conditions (Demir et al., 2015).

Chemical Properties Analysis

The chemical properties of these compounds, including their reactivity and interaction with other molecules, have been studied through various spectroscopic and computational methods. These studies help in understanding the compound's potential for participating in chemical reactions and forming new compounds. The antioxidant properties of similar compounds have also been evaluated using DPPH free radical scavenging test, shedding light on their reactivity and potential applications (Demir et al., 2015).